N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-methanesulfonyl-N-[(pyridin-3-yl)methyl]benzamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-methylsulfonyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H18ClN3O4S2/c1-30-18-9-8-17(23)20-19(18)25-22(31-20)26(13-14-5-4-10-24-12-14)21(27)15-6-3-7-16(11-15)32(2,28)29/h3-12H,13H2,1-2H3
• InChI Key: RGBHZTOUWAVFOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC(=CC=C4)S(=O)(=O)C
• Molecular Formula: C22H18ClN3O4S2
• Molecular Weight: 488.0 g/mol

Description

This compound is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. Thiazoles are aromatic compounds that contain a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. The methoxy group (-OCH3) and the methanesulfonyl group (-SO2CH3) are functional groups attached to the benzothiazole ring. The compound also contains a pyridine ring, which is a six-membered ring with two double bonds and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (benzothiazole and pyridine), a methoxy group, and a methanesulfonyl group. These groups could potentially participate in various types of intermolecular interactions, such as pi-pi stacking interactions (between aromatic rings), hydrogen bonding, and dipole-dipole interactions.

Chemical Reactions Analysis

As a benzothiazole derivative, this compound could potentially undergo electrophilic aromatic substitution reactions at the benzothiazole ring. The presence of the methoxy and methanesulfonyl groups could influence the reactivity of the benzothiazole ring, as these groups can have electron-donating or electron-withdrawing effects.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy and methanesulfonyl groups could increase the compound’s solubility in polar solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular interactions in the solid and liquid states.

Scientific Research Applications

Anti-Tubercular Activity

• F2710-0644 has been investigated for its anti-tubercular properties. In a study, novel substituted N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were synthesized and evaluated against Mycobacterium tuberculosis H37Ra. Several compounds exhibited significant activity, with IC50 values ranging from 1.35 to 2.18 μM. .

Antiviral Activity

• Benzothiazole derivatives, including F2710-0644, have shown potential antiviral activity. .

Fluorescence Spectroscopy Applications

• F2710-0644 can be analyzed using fluorescence spectroscopy. Instruments like the Hitachi F-2710 Fluorescence Spectrophotometer offer high sensitivity and wide dynamic range, allowing effective measurement of low-concentration samples. .

Single Molecule Studies

• Fluorophores, including F2710-0644, play a crucial role in single molecule studies. Researchers use them to investigate molecular interactions, dynamics, and localization within biological systems. .

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its physical and chemical properties in more detail. This could lead to the development of new pharmaceuticals or other useful products.